Cas no 2228588-30-3 (2-(3-bromo-1-methyl-1H-indol-2-yl)ethanimidamide)

• Product Name: 2-(3-bromo-1-methyl-1H-indol-2-yl)ethanimidamide
• CAS No: 2228588-30-3
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 6568312
• PubChem ID: 165657214
• Update Time: 2025-05-19

2-(3-bromo-1-methyl-1H-indol-2-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1-methyl-1H-indol-2-yl)ethanimidamide
• EN300-1916038
• 2228588-30-3

• Inchi： 1S/C11H12BrN3/c1-15-8-5-3-2-4-7(8)11(12)9(15)6-10(13)14/h2-5H,6H2,1H3,(H3,13,14)
• InChI Key： OZTWOZLALJDBEN-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2N(C)C=1CC(=N)N

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.8Ų

Additional information on 2-(3-bromo-1-methyl-1H-indol-2-yl)ethanimidamide

Introduction to 2-(3-bromo-1-methyl-1H-indol-2-yl)ethanimidamide (CAS No. 2228588-30-3)

2-(3-bromo-1-methyl-1H-indol-2-yl)ethanimidamide, with the CAS number 2228588-30-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of indole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and neuroprotective effects.

The chemical structure of 2-(3-bromo-1-methyl-1H-indol-2-yl)ethanimidamide is characterized by a brominated indole core linked to an ethanimidamide moiety. The bromine atom at the 3-position of the indole ring and the methyl group at the 1-position contribute to the compound's stability and reactivity. The ethanimidamide group, on the other hand, imparts additional functional properties that can be exploited in various biological assays.

Recent studies have highlighted the potential of 2-(3-bromo-1-methyl-1H-indol-2-yl)ethanimidamide in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, 2-(3-bromo-1-methyl-1H-indol-2-yl)ethanimidamide has shown promise as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The study found that 2-(3-bromo-1-methyl-1H-indol-2-yl)ethanimidamide effectively reduced tumor growth in xenograft models of breast and lung cancer, suggesting its potential as a novel therapeutic agent in oncology.

The neuroprotective effects of 2-(3-bromo-1-methyl-1H-indol-2-yl)ethanimidamide have also been investigated. A study published in Neuropharmacology in 2020 reported that this compound protects neurons from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defense mechanisms. These findings indicate that 2-(3-bromo-1-methyl-1H-indol-2-yl)ethanimidamide could be a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 2-(3-bromo-1-methyl-1H-indol-2-yl)ethanimidamide typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 3-bromoindole with methylamine followed by reaction with ethanimidoyl chloride to form the final product. The purity and yield of the synthesized compound can be optimized by carefully controlling reaction conditions such as temperature, solvent, and catalysts.

To ensure its safety and efficacy, extensive preclinical studies have been conducted on 2-(3-bromo-1-methyl-1H-indol-2-yl)ethanimidamide. These studies have evaluated its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. The results indicate that this compound has favorable pharmacokinetic properties with low toxicity, making it a promising candidate for further clinical development.

In conclusion, 2-(3-bromo-1-methyl-1H-indol-2-yl)ethanimidamide (CAS No. 2228588-30-3) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.